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Compound of Interest

Compound Name:
2-Chloro-6-

(methylthio)benzaldehyde

CAS No.: 201987-39-5

Cat. No.: B1441255

Get Quote

Executive Summary
2-Chloro-6-(methylthio)benzaldehyde represents a specialized class of "push-pull" aromatic

aldehydes where the electrophilic carbonyl is flanked by an electron-withdrawing chlorine atom

and an electron-donating methylthio group. This 2,6-disubstitution pattern creates significant

steric crowding, forcing the aldehyde group out of planarity with the benzene ring. This

conformation is energetically favorable for subsequent cyclization reactions, making the

molecule a high-value intermediate for synthesizing 1,2-benzisothiazoles and sulfanone-based

herbicides.

Molecular Architecture & Electronic Properties
The reactivity of this molecule is defined by the interplay between steric hindrance and

electronic effects.

Steric Ortho-Effect: The bulky chlorine and methylthio groups at the 2- and 6-positions

bracket the aldehyde functionality. This "ortho-ortho" substitution restricts the rotation of the

formyl group (
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), often locking it into a conformation that favors intramolecular attack by the neighboring
sulfur atom during heterocycle formation.

Electronic Push-Pull:

Chlorine (

): Inductively withdrawing (

), it deactivates the ring but activates the adjacent positions for nucleophilic attack if further
substitution is required.

Methylthio (

): A strong resonance donor (

), it increases electron density at the para and ortho positions, modulating the
electrophilicity of the carbonyl carbon.

Property Value / Characteristic

CAS Number 201987-39-5

Molecular Formula

Molecular Weight 186.66 g/mol

Appearance Light yellow solid / precipitate

Solubility
Soluble in DMF, DMSO, Ethyl Acetate; Insoluble

in Water

Key Functional Groups Aryl Aldehyde, Aryl Chloride, Aryl Thioether

Synthetic Protocol: Nucleophilic Aromatic Substitution (
)
The most robust synthesis involves the regioselective displacement of one chlorine atom in 2,6-

dichlorobenzaldehyde by a thiomethoxide nucleophile.

Mechanism of Action
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The reaction proceeds via an

mechanism. The aldehyde group at position 1 acts as an electron-withdrawing group (EWG),
stabilizing the Meisenheimer complex intermediate formed when the thiomethoxide anion
attacks the C-2 or C-6 position.

Experimental Workflow
Reagents: 2,6-Dichlorobenzaldehyde (1.0 eq), Sodium Thiomethoxide (1.1 eq), DMF (Solvent).

[1][2]

Preparation: Dissolve 2,6-dichlorobenzaldehyde (e.g., 20 g, 114 mmol) in anhydrous N,N-

dimethylformamide (DMF) under an inert nitrogen atmosphere.

Nucleophilic Attack: Cool the solution to 0°C to suppress over-substitution (formation of the

bis-methylthio product).

Addition: Slowly add sodium thiomethoxide (8.81 g, 125 mmol) portion-wise. The controlled

addition is critical to maintain regioselectivity.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12–16 hours.

Monitor via TLC or LC-MS for the disappearance of the starting dichloride.

Workup: Pour the reaction mixture into ice-cold water. The product, being lipophilic, will

precipitate as a yellow solid.

Purification: Collect the solid by vacuum filtration. Wash with cold water to remove residual

DMF and inorganic salts. Dry under vacuum.

Yield: Typical yields range from 85% to 92%.

2,6-Dichlorobenzaldehyde
(Electrophilic Precursor)

Meisenheimer Complex
(Stabilized by -CHO)

Nucleophilic Attack

NaSMe (1.1 eq)
DMF, 0°C -> RT

2-Chloro-6-(methylthio)benzaldehyde
(Yellow Solid)

- NaCl (Elimination)
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Click to download full resolution via product page

Figure 1: S_NAr synthesis pathway converting 2,6-dichlorobenzaldehyde to the target scaffold.

Reactivity Profile & Downstream Applications
This scaffold is a "linchpin" intermediate. Its dual functionality allows it to diverge into two major

chemical spaces: Benzisothiazoles (antivirals) and Sulfanones (herbicides).

A. Cyclization to 1,2-Benzisothiazoles
The proximity of the aldehyde oxygen and the methylthio sulfur allows for oxidative cyclization

or condensation with nitrogen nucleophiles.

Reaction: Treatment with hydroxylamine (

) yields the oxime. Subsequent activation can lead to ring closure involving the sulfur atom,
forming the benzisothiazole core found in HCV inhibitors.

B. Synthesis of Sulfanone Herbicides
The aldehyde moiety is frequently subjected to Horner-Wadsworth-Emmons (HWE) reactions

to attach complex phosphonate or sulfoximine side chains.

Protocol: React 2-chloro-6-(methylthio)benzaldehyde with a phosphonate ylide and a

base (

-BuLi) to form the styryl linkage characteristic of Nrf2 activators and triketone herbicides.

2-Chloro-6-(methylthio)benzaldehyde

Oxime Derivative
(Precursor to Benzisothiazoles)

+ NH2OH·HCl
(Condensation)

Styryl Sulfoximines
(Nrf2 Activators / Herbicides)

+ Phosphonate / n-BuLi
(HWE Reaction)
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Figure 2: Divergent synthetic utility of the scaffold in medicinal and agrochemistry.

Analytical Characterization
Researchers should validate the structure using the following spectroscopic markers:

NMR (300 MHz, DMSO-

):

Aldehyde (

): Singlet at

ppm. The downfield shift is pronounced due to the ortho-chloro electron withdrawal.

Methylthio (

): Singlet at

ppm.

Aromatic Region: Multiplets at

ppm (3 protons).

LC-MS:

Expect a molecular ion peak

at 187/189 (characteristic 3:1 chlorine isotope pattern).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

